Cas no 2549031-58-3 (4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole)

• Product Name: 4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole
• CAS No: 2549031-58-3
• MF: C₁₄H₁₅ClN₆
• MW: 302.762100458145
• CID: 5314649
• PubChem ID: 154583355
• Update Time: 2025-05-21

4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-[3-[(4-Chloro-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• 2549031-58-3
• 4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole
• AKOS040722918
• F6747-6036

• Inchi： 1S/C14H15ClN6/c1-19-3-2-12-13(19)16-9-17-14(12)20-5-10(6-20)7-21-8-11(15)4-18-21/h2-4,8-10H,5-7H2,1H3
• InChI Key： PIDDOOZGQMEILP-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC1CN(C2C3C=CN(C)C=3N=CN=2)C1

Computed Properties

• Exact Mass: 302.1046722g/mol
• Monoisotopic Mass: 302.1046722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.8±35.0 °C(Predicted)
• pka: 6.02±0.30(Predicted)

Additional information on 4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole

Comprehensive Analysis of 4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole (CAS No. 2549031-58-3)

The compound 4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole (CAS No. 2549031-58-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the pyrrolo[2,3-d]pyrimidine core and azetidine ring, make it a promising candidate for targeted drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and modulation of cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole scaffold aligns with this trend, as its pyrazole and pyrimidine moieties are known to interact with key biological targets. This has led to increased searches for "kinase inhibitors with pyrrolopyrimidine cores" and "azetidine derivatives in drug design," reflecting its relevance in contemporary research.

The synthesis of CAS No. 2549031-58-3 involves multi-step organic transformations, with emphasis on regioselective functionalization of the 7-methyl-7H-pyrrolo[2,3-d]pyrimidine system. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity and stability. Given the growing focus on green chemistry, researchers are also exploring sustainable synthetic routes to this compound, addressing queries like "eco-friendly synthesis of heterocyclic compounds."

From a pharmacological perspective, 4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole exhibits notable selectivity profiles in preliminary assays. Its ability to modulate protein-protein interactions has sparked interest in "allosteric inhibitors" and "fragment-based drug discovery," topics frequently searched in academic and industrial circles. Computational modeling studies further highlight its binding affinity for specific enzyme pockets, reinforcing its potential as a lead compound.

Beyond its biochemical applications, the compound's physicochemical properties—such as solubility, logP, and metabolic stability—are under rigorous investigation. These studies cater to the rising demand for "ADME optimization strategies" and "drug-likeness prediction tools." The integration of AI-driven platforms in this domain has further amplified interest, with searches for "machine learning in molecular property prediction" becoming increasingly common.

In conclusion, 4-chloro-1-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-pyrazole represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its therapeutic potential, positions it at the forefront of innovations in targeted therapy and rational drug design. As research progresses, this compound is likely to remain a focal point for scientists addressing unmet medical needs through cutting-edge molecular interventions.